Cas no 1171932-97-0 (Methyl 2-(3,5-diphenyl-1H-1,2,4-triazol-1-yl)acetate)
Methyl 2-(3,5-diphenyl-1H-1,2,4-triazol-1-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-(3,5-diphenyl-1H-1,2,4-triazol-1-yl)acetate
- BB 0237937
- (3,5-Diphenyl-[1,2,4]triazol-1-yl)-acetic acid methyl ester
- Methyl 2-(3,5-diphenyl-1H-1,2,4-triazol-1-yl)acetate
-
- Inchi: 1S/C17H15N3O2/c1-22-15(21)12-20-17(14-10-6-3-7-11-14)18-16(19-20)13-8-4-2-5-9-13/h2-11H,12H2,1H3
- InChI Key: SJOXDFASIUDCGE-UHFFFAOYSA-N
- SMILES: O(C)C(CN1C(C2C=CC=CC=2)=NC(C2C=CC=CC=2)=N1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 365
- Topological Polar Surface Area: 57
Methyl 2-(3,5-diphenyl-1H-1,2,4-triazol-1-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM487238-1g |
Methyl 2-(3,5-diphenyl-1H-1,2,4-triazol-1-yl)acetate |
1171932-97-0 | 97% | 1g |
$436 | 2023-01-04 |
Methyl 2-(3,5-diphenyl-1H-1,2,4-triazol-1-yl)acetate Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on Methyl 2-(3,5-diphenyl-1H-1,2,4-triazol-1-yl)acetate
Methyl 2-(3,5-diphenyl-1H-1,2,4-triazol-1-yl)acetate (CAS No. 1171932-97-0): A Comprehensive Overview
Methyl 2-(3,5-diphenyl-1H-1,2,4-triazol-1-yl)acetate, identified by its CAS number 1171932-97-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the triazole class of heterocyclic compounds, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The presence of phenyl groups at the 3 and 5 positions of the triazole ring enhances its structural complexity and influences its chemical reactivity and biological properties.
The synthesis of Methyl 2-(3,5-diphenyl-1H-1,2,4-triazol-1-yl)acetate involves a multi-step process that typically begins with the condensation of appropriate precursors to form the triazole core. The introduction of the phenyl groups at the 3 and 5 positions is achieved through selective aromatic substitution reactions, often employing palladium-catalyzed cross-coupling techniques. These synthetic methodologies ensure high regioselectivity and yield, making the compound accessible for further functionalization and derivatization.
One of the most compelling aspects of Methyl 2-(3,5-diphenyl-1H-1,2,4-triazol-1-yl)acetate is its potential as a pharmacophore in medicinal chemistry. The triazole ring is known for its ability to interact with various biological targets, including enzymes and receptors, which makes it a valuable scaffold for drug design. Recent studies have highlighted the importance of triazole-containing compounds in the development of antiviral, antibacterial, and anticancer agents. The phenyl substituents further enhance the compound's binding affinity by providing additional hydrogen bonding opportunities and steric hindrance.
In recent years, there has been a surge in research focused on developing novel triazole derivatives with improved pharmacological profiles. For instance, studies have demonstrated that modifications at the 3 and 5 positions of the triazole ring can significantly alter its biological activity. This flexibility has led to the discovery of several potent inhibitors targeting key therapeutic pathways. The acetate ester group in Methyl 2-(3,5-diphenyl-1H-1,2,4-triazol-1-yl)acetate also plays a crucial role in determining its solubility and metabolic stability, making it an attractive candidate for further development.
The compound's structural features make it particularly suitable for use as an intermediate in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop novel drug candidates with enhanced efficacy and reduced toxicity. For example, derivatives of this compound have shown promise in preclinical studies as inhibitors of enzymes involved in inflammation and pain signaling. These findings underscore the importance of Methyl 2-(3,5-diphenyl-1H-1,2,4-triazol-1-yl)acetate as a building block in medicinal chemistry.
The pharmacokinetic properties of Methyl 2-(3,5-diphenyl-1H-1,2,4-triazol-1-yl)acetate are also worth examining. The compound's molecular structure suggests that it may exhibit good oral bioavailability due to its moderate lipophilicity and solubility. Additionally, the presence of polar functional groups enhances its interaction with biological membranes, facilitating cellular uptake. These characteristics are critical for ensuring that the compound reaches its target site effectively within an organism.
In conclusion, Methyl 2-(3,5-diphenyl-1H-1,2,4-triazol-1-yl)acetate (CAS No. 1171932-97-0) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and biological potential make it a valuable tool for developing new therapeutic agents. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in drug discovery and development.
1171932-97-0 (Methyl 2-(3,5-diphenyl-1H-1,2,4-triazol-1-yl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)